N-{4-[(diethylamino)carbonyl]phenyl}-2-methoxybenzamide

• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol
• IUPAC Name: N-[4-(diethylcarbamoyl)phenyl]-2-methoxybenzamide
• InChI: InChI=1S/C19H22N2O3/c1-4-21(5-2)19(23)14-10-12-15(13-11-14)20-18(22)16-8-6-7-9-17(16)24-3/h6-13H,4-5H2,1-3H3,(H,20,22)
• InChI Key: VEFKQTVOZWTOQV-UHFFFAOYSA-N
• SMILES: CCN(CC)C(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2OC

Description

N-{4-[(diethylamino)carbonyl]phenyl}-2-methoxybenzamide, commonly known as DEAB, is a small molecule inhibitor that has been widely used in scientific research. It is a synthetic compound that was first synthesized in 1982 by researchers at the University of California, San Francisco. Since then, DEAB has been used in a variety of research applications, including studies on embryonic development, cancer, and stem cell biology.

Mechanism of Action

DEAB works by inhibiting the activity of ALDH, an enzyme that is involved in the metabolism of aldehydes. ALDH is a critical enzyme in the differentiation of stem cells, and its inhibition by DEAB can prevent the differentiation of stem cells into specific cell types. This allows researchers to study the mechanisms of stem cell self-renewal and differentiation.
Biochemical and Physiological Effects
DEAB has been shown to have a variety of biochemical and physiological effects. In addition to its effects on stem cell differentiation, DEAB has been shown to inhibit the growth of cancer cells in vitro. It has also been shown to be an effective inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins, molecules that play a role in inflammation and pain.

Advantages and Limitations for Lab Experiments

DEAB has a number of advantages for use in laboratory experiments. It is a small molecule inhibitor that is relatively easy to synthesize and purify. It is also highly specific for ALDH, which allows researchers to study the effects of ALDH inhibition on stem cell differentiation. However, there are also limitations to the use of DEAB in laboratory experiments. It can be toxic at high concentrations, and its effects on other enzymes and pathways are not well understood.

Future Directions

There are a number of future directions for research on DEAB. One area of interest is the development of new inhibitors that are more specific and less toxic than DEAB. Another area of interest is the use of DEAB in combination with other inhibitors to study the effects of multiple pathways on stem cell differentiation. Additionally, DEAB may have potential therapeutic applications in the treatment of cancer and other diseases, and further research is needed to explore these possibilities.

Synthesis Methods

DEAB can be synthesized using a multi-step process that involves the reaction of various chemicals. The exact method of synthesis may vary depending on the specific application of the compound. However, the general process involves the reaction of 2-methoxybenzoic acid with diethylamine and phosgene to form N-(2-methoxybenzoyl)-N,N-diethylglycine. This intermediate is then reacted with 4-aminobenzoyl chloride to form DEAB.

Scientific Research Applications

DEAB has been used extensively in scientific research, particularly in studies on embryonic development and stem cell biology. It has been shown to inhibit the activity of aldehyde dehydrogenase (ALDH), an enzyme that plays a critical role in the differentiation of stem cells. By inhibiting ALDH activity, DEAB can prevent the differentiation of stem cells into specific cell types, allowing researchers to study the mechanisms of stem cell self-renewal and differentiation.